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Introduction and Basic Properties

Diphenylpyraline hydrochloride is a first-generation antihistamine with additional anticholinergic

properties that make it valuable for both clinical and research applications. As a potent histamine H1

receptor antagonist, this compound competes with histamine for H1-receptor sites on effector cells,

providing temporary reduction of allergic symptoms without reversing established histamine-mediated

responses [1]. The compound belongs to the diphenylpiperidine class and exhibits a molecular weight of

317.85 g/mol with the chemical formula C₁₉H₂₄ClNO [2] [3]. The hydrochloride salt form exists as a white

to off-white crystalline powder with a melting point ranging between 203-205°C [2] [4], and it is important

to note that this product is intended for research use only and not for human consumption [2].

Solubility Data Summary

The solubility profile of Diphenylpyraline HCl has been characterized across multiple solvents systems,

providing researchers with essential data for experimental planning. The following tables summarize the

available quantitative solubility data obtained from experimental measurements:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 8 Tech Support

https://www.smolecule.com/products/s526274?utm_src=pdf-body
https://www.smolecule.com/products/s526274?utm_src=pdf-interest
https://www.smolecule.com/products/s526274?utm_src=pdf-body
https://go.drugbank.com/drugs/DB01146
https://www.invivochem.com/diphenylpyraline-hydrochloride.html
https://www.medchemexpress.com/Diphenylpyraline-hydrochloride.html?srsltid=AfmBOopHWv6b8TyyCeepwL93fRX_SlmwKWiR9KYS5c_Z4OP17bMq3417
https://www.invivochem.com/diphenylpyraline-hydrochloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9356441.htm
https://www.invivochem.com/diphenylpyraline-hydrochloride.html
https://www.smolecule.com/products/s526274?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Primary Solubility Data

Solvent Solubility (mg/mL) Solubility (mM) Temperature Citation

Water 100 mg/mL 314.61 mM Not specified [2] [3]

DMSO ≥100 mg/mL ≥314.61 mM Not specified [2] [3]

DMSO ≥42 mg/mL ≥132.14 mM Not specified [5]

PBS 100 mg/mL 314.61 mM Not specified [2]

Ethanol ≥54.7 mg/mL ≥172.06 mM Not specified [5]

Formulation Solubility for In Vivo Studies

Formulation Composition Solubility Concentration Appearance Citation

10% DMSO + 40% PEG300 + 5% Tween80
+ 45% Saline

≥2.5
mg/mL

≥7.87 mM Clear
solution

[2] [3]

10% DMSO + 90% (20% SBE-β-CD in
Saline)

≥2.5
mg/mL

≥7.87 mM Clear
solution

[2] [3]

10% DMSO + 90% Corn Oil ≥2.5
mg/mL

≥7.87 mM Clear
solution

[2] [3]

Experimental Protocols

Stock Solution Preparation

Protocol 1: Aqueous Stock Solution (100 mg/mL in PBS)

Step 1: Weigh 100 mg of Diphenylpyraline HCl powder.
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Step 2: Add phosphate-buffered saline (PBS) to achieve a final volume of 1 mL.

Step 3: Utilize ultrasonication for 2-5 minutes to ensure complete dissolution.
Step 4: Verify the solution clarity; it should appear clear without visible particulates.

Step 5: Aliquot as needed and store at recommended conditions [2].

Protocol 2: DMSO Stock Solution (100 mg/mL)

Step 1: Weigh 100 mg of Diphenylpyraline HCl powder.

Step 2: Add fresh, anhydrous DMSO to achieve a final volume of 1 mL.
Step 3: Mix by vortexing for 1-2 minutes until fully dissolved.

Step 4: Note that hygroscopic DMSO may impact solubility; use newly opened containers for
optimal results [3].

Step 5: Aliquot immediately to minimize repeated freeze-thaw cycles.

Working Solution Formulations for In Vivo Studies

Protocol 3: Saline-Based Formulation for Animal Studies

Step 1: Prepare 25 mg/mL DMSO stock solution.
Step 2: Add 100 μL DMSO stock to 400 μL PEG300, mixing evenly.

Step 3: Add 50 μL Tween-80 to the mixture, mixing thoroughly.
Step 4: Add 450 μL normal saline (0.9% sodium chloride) to adjust to 1 mL final volume.

Step 5: Administer immediately after preparation for optimal stability [2] [3].

Protocol 4: SBE-β-CD Formulation for Enhanced Solubility

Step 1: Prepare 20% SBE-β-CD in saline by dissolving 2 g SBE-β-CD in 10 mL saline.

Step 2: Filter the SBE-β-CD solution through a 0.22 μm filter.
Step 3: Add 100 μL of 25 mg/mL DMSO stock to 900 μL of 20% SBE-β-CD solution.

Step 4: Mix by gentle inversion until clear.
Step 5: Store at 4°C if not used immediately, for up to one week [2] [3].

The following workflow diagram illustrates the decision process for selecting the appropriate formulation

protocol:
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Research Applications and Biological Activity

Primary Pharmacological Targets

Diphenylpyraline HCl exhibits activity at multiple biological targets, explaining its diverse research

applications:

Histamine H1 Receptor Antagonism: As a potent H1 receptor blocker, Diphenylpyraline HCl

competes with histamine for receptor binding sites, effectively reducing allergic responses in

experimental models. This mechanism underlies its utility in studying allergic conditions like rhinitis,

hay fever, and pruritic skin disorders [2] [1].
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Dopamine Transporter Inhibition: Research demonstrates that at concentrations of 10 μM,

Diphenylpyraline HCl markedly inhibits dopamine uptake in mouse nucleus accumbens slices. This

unexpected dopaminergic activity suggests potential research applications beyond its conventional

antihistamine properties [2] [6].

Anticholinergic Effects: Like most first-generation antihistamines, Diphenylpyraline HCl exhibits

significant antimuscarinic activity, which may provide drying effects on mucosal surfaces and

contribute to its overall pharmacological profile [1].

Experimental Findings

In Vitro Observations:

Dopamine uptake inhibition in mouse nucleus accumbens slices at 10 μM concentration [2] [3]

Receptor binding affinity for H1 receptors with competitive antagonism [1]

In Vivo Efficacy:

Locomotor activation in C57BL/6 mice at 5-10 mg/kg intraperitoneal doses [2] [3]

Elevation of extracellular dopamine levels in nucleus accumbens by approximately 200% [2]
Psychostimulant properties observed at doses of 5-10 mg/kg [2]

The following diagram illustrates the compound's multifaceted mechanism of action and observed effects:
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Storage and Stability Guidelines

Proper storage of Diphenylpyraline HCl is essential for maintaining compound integrity and experimental

reproducibility:

Powder Storage: Store at -20°C for 3 years or at 4°C for 2 years in a sealed, protected environment

to prevent moisture exposure [2]. The compound should be maintained under inert gas (nitrogen or

argon) when possible for long-term stability [4].

Solution Stability:

DMSO stock solutions: Store at -80°C for 6 months or -20°C for 1 month [2] [3]

Aqueous solutions: Prepare fresh when possible; some sources indicate stability at ambient
temperature for several days during shipping [2]

In vivo formulations: Use immediately after preparation; do not store for extended periods [5]

Handling Considerations: The compound is hygroscopic and requires protection from moisture.

Always use anhydrous conditions when preparing solutions, and allow samples to equilibrate to room

temperature before opening to prevent condensation [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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